molecular formula C19H18BrClFN3O4S2 B10833101 N-(5-((4-bromo-2-chlorophenyl)amino)-4-fluorobenzo[d]thia-zol-6-yl)-1-(2,3-dihydroxypropyl)cyclopropane-1-sulfonamide

N-(5-((4-bromo-2-chlorophenyl)amino)-4-fluorobenzo[d]thia-zol-6-yl)-1-(2,3-dihydroxypropyl)cyclopropane-1-sulfonamide

Cat. No.: B10833101
M. Wt: 550.9 g/mol
InChI Key: AITYBOUARXLEQK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Benzoheterocyclic compound 1 is a novel heterocyclic compound with a tricyclic skeleton. It belongs to the family of benzoheterocyclic compounds, which are characterized by the presence of a benzene ring fused to a heterocyclic ring containing at least one heteroatom such as nitrogen, oxygen, or sulfur.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of benzoheterocyclic compound 1 involves several steps, starting with the preparation of the benzene ring and the heterocyclic ring. One common method involves the cyclization of a suitable precursor molecule under specific reaction conditions. For example, the cyclization of a precursor containing a benzene ring and a heteroatom can be achieved using a Lewis acid catalyst such as aluminum chloride or boron trifluoride .

Industrial Production Methods

In an industrial setting, the production of benzoheterocyclic compound 1 can be scaled up using continuous flow reactors. These reactors allow for precise control of reaction conditions, such as temperature, pressure, and flow rate, which are critical for achieving high yields and purity. Additionally, the use of automated systems for monitoring and controlling the reaction parameters can further enhance the efficiency and reproducibility of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

Benzoheterocyclic compound 1 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the presence of the heteroatom in the heterocyclic ring, which can affect the reactivity and selectivity of the compound.

Common Reagents and Conditions

    Oxidation: Benzoheterocyclic compound 1 can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide under acidic conditions.

    Reduction: Reduction of benzoheterocyclic compound 1 can be achieved using reducing agents such as sodium borohydride or lithium aluminum hydride.

    Substitution: Substitution reactions involving benzoheterocyclic compound 1 can be carried out using nucleophiles such as amines or thiols.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of benzoheterocyclic compound 1 can yield ketone or aldehyde derivatives, while reduction can produce alcohol derivatives. Substitution reactions can lead to the formation of various substituted derivatives, depending on the nucleophile used .

Comparison with Similar Compounds

Properties

Molecular Formula

C19H18BrClFN3O4S2

Molecular Weight

550.9 g/mol

IUPAC Name

N-[5-(4-bromo-2-chloroanilino)-4-fluoro-1,3-benzothiazol-6-yl]-1-(2,3-dihydroxypropyl)cyclopropane-1-sulfonamide

InChI

InChI=1S/C19H18BrClFN3O4S2/c20-10-1-2-13(12(21)5-10)24-17-14(6-15-18(16(17)22)23-9-30-15)25-31(28,29)19(3-4-19)7-11(27)8-26/h1-2,5-6,9,11,24-27H,3-4,7-8H2

InChI Key

AITYBOUARXLEQK-UHFFFAOYSA-N

Canonical SMILES

C1CC1(CC(CO)O)S(=O)(=O)NC2=CC3=C(C(=C2NC4=C(C=C(C=C4)Br)Cl)F)N=CS3

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.